Cas no 55510-25-3 (3-Methylbenzene-1-sulfonohydrazide)
3-Methylbenzene-1-sulfonohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-METHYLBENZENE-1-SULFONOHYDRAZIDE
- 3-Methylbenzene-1-sulfonohydrazide
-
- MDL: MFCD09804168
- Inchi: 1S/C7H10N2O2S/c1-6-3-2-4-7(5-6)12(10,11)9-8/h2-5,9H,8H2,1H3
- InChI Key: QENVVNZJUFRXRD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C)C=1)(NN)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 0.5
- Topological Polar Surface Area: 80.6
3-Methylbenzene-1-sulfonohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540838-1 g |
3-Methylbenzene-1-sulphonohydrazide; . |
55510-25-3 | 1g |
€425.90 | 2023-04-14 | ||
| TRC | M234271-100mg |
3-methylbenzene-1-sulfonohydrazide |
55510-25-3 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M234271-500mg |
3-methylbenzene-1-sulfonohydrazide |
55510-25-3 | 500mg |
$ 410.00 | 2022-06-04 | ||
| TRC | M234271-1g |
3-methylbenzene-1-sulfonohydrazide |
55510-25-3 | 1g |
$ 615.00 | 2022-06-04 | ||
| abcr | AB540838-250mg |
3-Methylbenzene-1-sulphonohydrazide; . |
55510-25-3 | 250mg |
€228.00 | 2025-04-18 | ||
| abcr | AB540838-500mg |
3-Methylbenzene-1-sulphonohydrazide; . |
55510-25-3 | 500mg |
€300.90 | 2025-04-18 | ||
| abcr | AB540838-1g |
3-Methylbenzene-1-sulphonohydrazide; . |
55510-25-3 | 1g |
€415.60 | 2025-04-18 | ||
| abcr | AB540838-2.52,5g |
3-Methylbenzene-1-sulphonohydrazide; . |
55510-25-3 | 2.52,5g |
€874.60 | 2024-04-17 | ||
| Life Chemicals | F9995-1457-0.25g |
3-methylbenzene-1-sulfonohydrazide |
55510-25-3 | 95%+ | 0.25g |
$419.0 | 2023-09-05 | |
| Life Chemicals | F9995-1457-0.5g |
3-methylbenzene-1-sulfonohydrazide |
55510-25-3 | 95%+ | 0.5g |
$442.0 | 2023-09-05 |
3-Methylbenzene-1-sulfonohydrazide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-Methylbenzene-1-sulfonohydrazide
Recent Advances in the Application of 3-Methylbenzene-1-sulfonohydrazide (CAS: 55510-25-3) in Chemical Biology and Pharmaceutical Research
3-Methylbenzene-1-sulfonohydrazide (CAS: 55510-25-3) is a sulfonohydrazide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its sulfonohydrazide functional group and methyl-substituted benzene ring, has been explored for its potential in drug discovery, organic synthesis, and biochemical applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its utility in various chemical transformations.
One of the most notable advancements in the use of 3-Methylbenzene-1-sulfonohydrazide is its application in the development of novel sulfonamide-based therapeutics. Sulfonamides are a well-known class of compounds with broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. Researchers have leveraged the unique reactivity of 3-Methylbenzene-1-sulfonohydrazide to design and synthesize new sulfonamide derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma.
In addition to its role in drug discovery, 3-Methylbenzene-1-sulfonohydrazide has been employed as a reagent in organic synthesis. Its ability to act as a sulfonylating agent has been exploited in the construction of complex molecular architectures. A recent study in Organic Letters (2023) showcased its use in the one-pot synthesis of sulfonyl hydrazones, which are valuable intermediates in the preparation of heterocyclic compounds. The study reported high yields and excellent regioselectivity, underscoring the compound's utility in synthetic chemistry.
Beyond its synthetic applications, 3-Methylbenzene-1-sulfonohydrazide has also been investigated for its biochemical properties. Research published in Bioorganic & Medicinal Chemistry Letters (2022) revealed that derivatives of this compound exhibit promising antioxidant and anti-inflammatory activities. These findings suggest potential therapeutic applications in oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions. The study further highlighted the compound's low cytotoxicity, making it a viable candidate for further preclinical development.
Despite these advancements, challenges remain in the optimization of 3-Methylbenzene-1-sulfonohydrazide-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles by exploring novel derivatives and delivery systems. For example, a 2023 patent application disclosed the development of prodrugs incorporating 3-Methylbenzene-1-sulfonohydrazide, designed to enhance oral absorption and target specificity.
In conclusion, 3-Methylbenzene-1-sulfonohydrazide (CAS: 55510-25-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, organic synthesis, and biochemistry underscore its potential as a valuable tool for scientists. Future research should focus on addressing the current limitations and expanding the compound's therapeutic repertoire, paving the way for innovative treatments in various disease areas.
55510-25-3 (3-Methylbenzene-1-sulfonohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)